Methyl 3-amino-4-bromo-2,6-difluorobenzoate
Overview
Description
“Methyl 3-amino-4-bromo-2,6-difluorobenzoate” is a chemical compound. The synthesis and structure of a similar compound, “methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate”, has been described in a study . The molecule crystallizes in the centrocemetric space group P-1 with two rotomer molecules of the title compound in the asymmetric unit .
Molecular Structure Analysis
The structure of a similar compound, “methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate”, reveals the presence of two crystallographically unique rotomers in the lattice . The position of ortho-fluoro azo rings differ between the two rotomers .Scientific Research Applications
Regioflexible Substitution of 1,3-Difluorobenzene : Demonstrates the application of modern organometallic methods in selectively converting inexpensive starting materials like 1,3-difluorobenzene into various substituted benzoic acids, highlighting a key step in the route to 3-bromo-2,6-difluorobenzoic acid through deprotonation-triggered bromine migration (Schlosser & Heiss, 2003).
Photodynamic Therapy Application : A study on new zinc phthalocyanine derivatives for photodynamic therapy shows the synthesis of compounds with high singlet oxygen quantum yield, indicating their potential use in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Drug Synthesis : The synthesis of thymidylate synthase inhibitors, using difluoro-substituted benzene ring analogues, provides insights into the development of new anticancer drugs (Thornton et al., 1992).
Synthesis of Aromatic Compounds : Research on derivatives of 4-hydroxybenzoic acid and its methyl and n-butyl esters discusses methods for preparing these compounds, contributing to the field of aromatic compound synthesis (Cavill, 1945).
Intermediate Synthesis for Anti-cancer Drugs : The synthesis of bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, a key intermediate in some anti-cancer drugs, highlights the role of these compounds in drug development (Sheng-li, 2004).
Metallation of Difluoroanilines : Discusses the regiocontrol by fluorine in the synthesis of 4-methoxycarbonyl derivatives, which is essential in the field of organometallic chemistry (Thornton & Jarman, 1990).
properties
IUPAC Name |
methyl 3-amino-4-bromo-2,6-difluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF2NO2/c1-14-8(13)5-4(10)2-3(9)7(12)6(5)11/h2H,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGLQFAWDCRSRSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=C(C=C1F)Br)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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